Cas no 168897-59-4 (Benzeneethanamine, 3-nitro-N-(2-phenylethyl)-)

• Product Name: Benzeneethanamine, 3-nitro-N-(2-phenylethyl)-
• CAS No: 168897-59-4
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 1350833
• Update Time: 2024-08-17

Benzeneethanamine, 3-nitro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-nitro-N-(2-phenylethyl)-

• Inchi： 1S/C16H18N2O2/c19-18(20)16-8-4-7-15(13-16)10-12-17-11-9-14-5-2-1-3-6-14/h1-8,13,17H,9-12H2
• InChI Key： REOULSNTHWBVJB-UHFFFAOYSA-N
• SMILES： C1(CCNCCC2=CC=CC=C2)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 270.13694

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 431.1±25.0 °C(Predicted)
• PSA: 55.17
• pka: 9?+-.0.19(Predicted)